N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide

• IUPAC Name: N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)methanimidamide
• InChI: InChI=1S/C11H10N4O/c1-16-11-5-3-2-4-10(11)15(7-6-12)9-14-8-13/h2-5,9H,7H2,1H3
• InChI Key: CISHQIADRBOPFC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N(CC#N)C=NC#N
• Molecular Formula: C11H10N4O
• Molecular Weight: 214.22 g/mol

Description

N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide, also known as CMI, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CMI is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 294.3 g/mol.

Mechanism of Action

The mechanism of action of N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide involves the formation of covalent bonds with various nucleophiles such as amino acids, thiols, and imidazole groups. This covalent bond formation leads to the inhibition of various enzymes and proteins, thereby affecting their biological activity. N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide has been shown to inhibit the activity of various enzymes such as acetylcholinesterase, carbonic anhydrase, and β-lactamase.
Biochemical and physiological effects:
N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide has been shown to exhibit various biochemical and physiological effects such as anti-inflammatory, anti-cancer, and antimicrobial activities. N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide has been shown to inhibit the growth of various cancer cell lines such as MCF-7, A549, and HT-29. N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide has also been shown to exhibit antibacterial activity against various gram-positive and gram-negative bacteria such as Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa.

Advantages and Limitations for Lab Experiments

N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide has several advantages for lab experiments such as its high stability, solubility in organic solvents, and ease of synthesis. However, N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide has limitations such as its toxicity and potential environmental hazards. Therefore, proper safety precautions should be taken while handling N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide in the lab.

Future Directions

There are several future directions for the research on N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide. One potential direction is the development of N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide-based metal-organic frameworks and covalent organic frameworks for various applications such as gas storage, catalysis, and drug delivery. Another potential direction is the development of N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide-based inhibitors for various enzymes and proteins for therapeutic applications. Additionally, the study of the environmental impact of N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide and its degradation products is also an important future direction.
Conclusion:
In conclusion, N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The synthesis of N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide involves the reaction of N-(2-methoxyphenyl)imidoformamide with cyanogen bromide in the presence of sodium carbonate. N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide has been extensively studied for its potential applications in organic synthesis, medicinal chemistry, and material science. The mechanism of action of N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide involves the formation of covalent bonds with various nucleophiles, leading to the inhibition of various enzymes and proteins. N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide has several advantages and limitations for lab experiments, and there are several future directions for the research on N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide.

Synthesis Methods

The synthesis of N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide involves the reaction of N-(2-methoxyphenyl)imidoformamide with cyanogen bromide in the presence of sodium carbonate. The reaction yields N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide as a white crystalline solid with a yield of 70-80%. The purity of N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide can be enhanced by recrystallization from a suitable solvent.

Scientific Research Applications

N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide has been extensively studied for its potential applications in various fields such as organic synthesis, medicinal chemistry, and material science. N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide has been used as a key intermediate in the synthesis of various biologically active compounds such as imidazoles, pyridines, and quinolines. N'-cyano-N-(cyanomethyl)-N-(2-methoxyphenyl)imidoformamide has also been used as a building block in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) due to its ability to form strong covalent bonds with metal ions and organic linkers.